Cas no 869088-39-1 (1,2-PROPANEDIOL, 3-(4-CHLORO-2-METHOXYPHENOXY)-3-PHENYL-, (2S,3R)-)

• Product Name: 1,2-PROPANEDIOL, 3-(4-CHLORO-2-METHOXYPHENOXY)-3-PHENYL-, (2S,3R)-
• CAS No: 869088-39-1
• MF: C₁₆H₁₇ClO₄
• MW: 308.756784200668
• CID: 3181841
• PubChem ID: 59354738
• Update Time: 2025-04-21

1,2-PROPANEDIOL, 3-(4-CHLORO-2-METHOXYPHENOXY)-3-PHENYL-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-PROPANEDIOL, 3-(4-CHLORO-2-METHOXYPHENOXY)-3-PHENYL-, (2S,3R)-
• NFKHKLVRWOMRIV-XJKSGUPXSA-N
• 869088-39-1
• (2S,3R)-3-(4-chloro-2-methoxyphenoxy)-3-phenylpropane-1,2-diol
• (2S,3R)-3-(4-Chloro-2-methoxyphenoxy)-3-phenyl-1,2-propanediol
• DTXSID701176976
• SCHEMBL3328447

• Inchi： 1S/C16H17ClO4/c1-20-15-9-12(17)7-8-14(15)21-16(13(19)10-18)11-5-3-2-4-6-11/h2-9,13,16,18-19H,10H2,1H3/t13-,16+/m0/s1
• InChI Key： NFKHKLVRWOMRIV-XJKSGUPXSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)O[C@H](C1C=CC=CC=1)[C@H](CO)O

Computed Properties

• Exact Mass: 308.0815367Da
• Monoisotopic Mass: 308.0815367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.9Ų